Cas no 40564-94-1 (3-(3,3-dimethylbutyl)cyclohexan-1-one)

• Product Name: 3-(3,3-dimethylbutyl)cyclohexan-1-one
• CAS No: 40564-94-1
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 1512917
• PubChem ID: 566220
• Update Time: 2025-04-21

3-(3,3-dimethylbutyl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,3-dimethylbutyl)cyclohexan-1-one
• CTK7H3760
• Cyclohexanone, 3-(3,3-dimethylbutyl)-
• AC1LBXXA
• AG-J-32027
• 3-(3,3-Dimethylbutyl)-cyclohexanon
• 3-(3,3-dimethylbutyl)cyclohexanone
• 3-(3,3-Dimethylbutyl)-1-cyclohexanone
• 3-(3,3-Dimethylbutyl)cyclohexanone #
• VRNWCRVRHPXEIV-UHFFFAOYSA-N
• 40564-94-1
• AKOS013845156
• DTXSID60340636

• Inchi： 1S/C12H22O/c1-12(2,3)8-7-10-5-4-6-11(13)9-10/h10H,4-9H2,1-3H3
• InChI Key： VRNWCRVRHPXEIV-UHFFFAOYSA-N
• SMILES： O=C1CCCC(C1)CCC(C)(C)C

Computed Properties

• Exact Mass: 182.16716
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones